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Compound of Interest

Compound Name: Dioctyl fumarate

Cat. No.: B1588183 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Dioctyl Fumarate

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core physical and chemical

properties of Dioctyl Fumarate. The information is curated for professionals in research and

development, with a focus on structured data presentation, detailed experimental context, and

visual representations of key processes.

Chemical Identity and Structure
Dioctyl fumarate, also known as Bis(2-ethylhexyl) fumarate, is the diester of fumaric acid and

2-ethylhexanol.[1][2] It is a significant industrial chemical, primarily utilized as a plasticizer and

a co-monomer in the synthesis of various polymers.[1][3]

IUPAC Name: Bis(2-ethylhexyl) (E)-but-2-enedioate

Synonyms: Dioctyl Fumarate (DOF), Bis(2-ethylhexyl) Fumarate, Fumaric Acid Di(2-

ethylhexyl) Ester[2][4]

CAS Number: 141-02-6[4][5][6]

Molecular Formula: C₂₀H₃₆O₄[1][2][7]
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Canonical SMILES: CCCCC(CC)COC(=O)C=CC(=O)OCC(CC)CCCC[5]

Isomeric SMILES: CCCCC(CC)COC(=O)/C=C/C(=O)OCC(CC)CCCC[5]

Physical Properties
Dioctyl fumarate is a colorless to pale yellow, transparent liquid with a mild, slightly scented

odor.[1][6][8] It is characterized by its low volatility and insolubility in water.

Tabulated Physical Data
The following table summarizes the key quantitative physical properties of Dioctyl Fumarate.
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Property Value Units Conditions Source(s)

Molecular Weight 340.50 g/mol [1][2][7]

Appearance
Colorless to light

yellow liquid
- Ambient [1]

Odor Mild, fruity - Ambient [6][9]

Density 0.93 - 0.945 g/cm³ 20°C [1][4][5][10]

Melting Point -58 °C [5][6][11]

Boiling Point ~415 °C
Atmospheric

Pressure
[1]

185 °C 5 mmHg [5][6][11]

203 °C
0.67 kPa (5

mmHg)
[8]

Flash Point 170 - 190.4 °C Cup [5][6][8][10][12]

Refractive Index 1.4535 - 1.458 nD 20°C [5][6][8][11]

Viscosity

(Kinematic)
17 - 23.4 mPa·s / mm²/s 20-23°C [4][8]

Vapor Pressure 0 - 0.001 Pa 20 - 25°C [4][5]

Water Solubility 1.19 mg/L 20°C [5][6]

Insoluble - Ambient [1][3]

Solubility

(Organic)
Soluble -

Toluene, Ethanol,

Acetone,

Chloroform,

Methanol

[1][3][5][6]

LogP

(Octanol/Water)
5.06 - 7.94 [4][5][6]

Chemical Properties and Reactivity
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As an unsaturated ester, the chemical behavior of Dioctyl Fumarate is dictated by its ester

functional groups and the carbon-carbon double bond.

Stability: The compound is stable under normal storage conditions.[1] It should be stored in a

cool, dry, well-ventilated area away from heat sources and oxidizing agents.[1][8] High heat

can lead to degradation.[1]

Reactivity:

The carbon-carbon double bond can undergo addition reactions and is a key site for

polymerization. It is used as a co-monomer with molecules like styrene, acrylates, or

butadiene.[1]

The ester groups can be hydrolyzed under acidic or basic conditions to yield fumaric acid

and 2-ethylhexanol. This reaction is typically slow.[13]

It can react with strong oxidizing agents.[6]

Spectral Data
Spectroscopic data is crucial for the structural confirmation and purity assessment of Dioctyl
Fumarate.

Infrared (IR) Spectroscopy: The IR spectrum of an ester like Dioctyl Fumarate will show a

characteristic strong absorption peak for the C=O (carbonyl) stretch, typically around 1724-

1735 cm⁻¹.[13][14][15] The C=C double bond stretch will appear in the 1640-1680 cm⁻¹

region.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will provide detailed structural information. The

protons on the double bond (fumarate backbone) are expected to show a characteristic

chemical shift. The complex alkyl chains of the two 2-ethylhexyl groups will result in a

series of overlapping signals in the upfield region.[16]

¹³C NMR: The carbon NMR will show distinct signals for the carbonyl carbons, the sp²

hybridized carbons of the double bond, and the various sp³ hybridized carbons of the octyl
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groups.[7]

Mass Spectrometry (MS): Electron Impact Mass Spectrometry (EI-MS) is used to determine

the molecular mass and fragmentation patterns, which can confirm the structure.[17] The

molecular ion peak would be observed at an m/z corresponding to the molecular weight

(340.5).[16]

Experimental Protocols
This section outlines the general methodologies for the synthesis and characterization of

Dioctyl Fumarate.

Synthesis: Fischer Esterification
Dioctyl Fumarate is commercially produced via the Fischer esterification of fumaric acid with

2-ethylhexanol, using an acid catalyst.[1]

Objective: To synthesize Dioctyl Fumarate from fumaric acid and 2-ethylhexanol.

Materials:

Fumaric Acid

2-Ethylhexanol (slight excess to drive equilibrium)

Acid Catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

Solvent/Azeotropic Agent (e.g., Toluene, to remove water)

Neutralizing Agent (e.g., sodium carbonate solution)

Drying Agent (e.g., anhydrous sodium sulfate)

Procedure:

Reaction Setup: Fumaric acid, 2-ethylhexanol, the acid catalyst, and toluene are combined in

a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.
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Esterification: The mixture is heated to reflux. The water produced during the reaction is

continuously removed as an azeotrope with toluene and collected in the Dean-Stark trap,

driving the reaction to completion.[18] The reaction progress is monitored, often by

measuring the amount of water collected.

Neutralization: After cooling, the reaction mixture is washed with a sodium carbonate solution

to neutralize the acid catalyst, followed by washing with water to remove any remaining salts.

[1][19]

Drying & Filtration: The organic layer is separated and dried over anhydrous sodium sulfate.

[19] The drying agent is then removed by filtration.

Purification: The solvent (toluene) and any excess 2-ethylhexanol are removed by vacuum

distillation. The final high-purity Dioctyl Fumarate is obtained as the residue.[1]

Synthesis of Dioctyl Fumarate

Fumaric Acid +
2-Ethylhexanol +

Acid Catalyst

Heat to Reflux with
 Toluene (Azeotrope)

 Esterification Water Removal via
Dean-Stark Trap

Neutralize with
Na2CO3 Solution Reaction Complete Wash with Water Dry with Na2SO4 Vacuum Distillation Pure Dioctyl Fumarate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Dioctyl Fumarate via Fischer Esterification.

Characterization Protocols
Objective: To confirm the identity, purity, and properties of the synthesized Dioctyl Fumarate.

1. Purity Assessment (Gas Chromatography - GC):

A small, diluted sample of the final product is injected into a gas chromatograph.

The retention time of the major peak is compared to a known standard of Dioctyl Fumarate.
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The peak area percentage is used to determine the purity of the sample, which is typically

expected to be >98%.[2][10]

2. Structural Confirmation (Spectroscopy):

IR Spectroscopy: A thin film of the liquid sample is placed between salt plates (NaCl or KBr)

and analyzed using an FTIR spectrometer. The resulting spectrum is checked for the

characteristic C=O (~1735 cm⁻¹) and C=C (~1650 cm⁻¹) stretching frequencies.

NMR Spectroscopy: The sample is dissolved in a deuterated solvent (e.g., CDCl₃) and

analyzed by ¹H and ¹³C NMR. The chemical shifts, integration, and splitting patterns are

analyzed to confirm the bis(2-ethylhexyl) fumarate structure.

3. Physical Property Determination:

Density: Measured using a pycnometer or a digital density meter at a controlled temperature

(e.g., 20°C).

Refractive Index: Measured using an Abbe refractometer at a specified temperature (e.g.,

20°C) and wavelength (sodium D-line, 589 nm).

Boiling Point: Determined under vacuum using distillation apparatus. The temperature at

which the liquid boils at a specific low pressure is recorded.

Viscosity: Measured using a viscometer (e.g., Brookfield or capillary viscometer) at a

controlled temperature.
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Product Characterization Workflow

Spectroscopy Measurements

Synthesized Product

Purity Check (GC) Structural Analysis Physical Properties

IR Spec NMR Spec (1H, 13C) Mass Spec Density Refractive Index Viscosity

Click to download full resolution via product page

Caption: Analytical workflow for the characterization of Dioctyl Fumarate.

Toxicological and Safety Information
Toxicity: Dioctyl fumarate has low acute toxicity. The oral LD50 in rats is reported as >2000

mg/kg and 29200 mg/kg in different studies.[1][10][20]

Irritation: It may cause mild irritation to the skin and serious irritation to the eyes.[1][2][10]

Handling: Standard laboratory safety precautions should be observed. This includes handling

in a well-ventilated area, wearing protective gloves, and using eye protection to avoid

contact.[1][10][21]

Environmental: The substance is considered toxic to aquatic life with long-lasting effects, and

release into the environment should be avoided.[20][22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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